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Compound of Interest

Compound Name:
5-Methyl-5-azaspiro[3.5]nonan-8-

one

Cat. No.: B11921179

Get Quote

Azaspirocycles, heterocyclic compounds featuring a spirocyclic junction with at least one

nitrogen atom, are increasingly recognized as privileged scaffolds in medicinal chemistry.[1][2]

Their distinct three-dimensional architecture can offer improved physicochemical properties,

such as enhanced solubility and metabolic stability, compared to their non-spirocyclic

counterparts.[1][3] The rigid nature of the spirocyclic core can lead to enhanced binding affinity

and selectivity for biological targets, making them valuable components in the design of novel

therapeutics.[4][5] 5-Methyl-5-azaspiro[3.5]nonan-8-one is a novel compound within this

class with potential applications in drug discovery. This document outlines a proposed, robust,

and scalable multi-step synthesis for this target compound, designed for kilogram-scale

production for research and preclinical studies.

While a specific, documented synthesis for 5-Methyl-5-azaspiro[3.5]nonan-8-one is not

extensively reported in the current literature, the following protocol is based on well-established

and analogous chemical transformations for the synthesis of related azaspirocyclic systems.[6]

[7]
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The proposed synthesis is a multi-step process commencing with commercially available

starting materials. The key strategic steps involve the formation of a key intermediate, followed

by an intramolecular Dieckmann condensation to construct the spirocyclic ketone. The final

step is a reductive amination to introduce the methyl group on the nitrogen atom.

Detailed Experimental Protocols
Part 1: Synthesis of Diethyl 1-
(cyanomethyl)cyclohexane-1,4-dicarboxylate
This initial step involves a Michael addition of ethyl cyanoacetate to diethyl 1,4-

cyclohexanedicarboxylate.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity (mol)
Mass (g) or Volume
(L)

Diethyl 1,4-

cyclohexanedicarboxy

late

228.29 1.0 228.3 g

Ethyl cyanoacetate 113.12 1.1 124.4 g

Sodium ethoxide

(21% in ethanol)
68.05 0.1 32.4 mL

Ethanol (anhydrous) 46.07 - 2.0 L

Hydrochloric acid (1

M)
36.46 - As needed

Saturated sodium

chloride solution
- - 500 mL

Anhydrous

magnesium sulfate
120.37 - As needed

Procedure:
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To a stirred solution of sodium ethoxide in anhydrous ethanol in a multi-neck round-bottom

flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add ethyl

cyanoacetate dropwise at room temperature.

After the addition is complete, add diethyl 1,4-cyclohexanedicarboxylate to the reaction

mixture.

Heat the mixture to reflux (approximately 78 °C) and maintain for 12-16 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and neutralize with 1 M

hydrochloric acid.

Remove the ethanol under reduced pressure.

Partition the residue between ethyl acetate and water.

Separate the organic layer, wash with saturated sodium chloride solution, and dry over

anhydrous magnesium sulfate.

Concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield diethyl 1-(cyanomethyl)cyclohexane-

1,4-dicarboxylate.

Part 2: Synthesis of 5-Azaspiro[3.5]nonane-2,8-dione
This step involves the reductive cyclization of the cyanodiester intermediate.

Materials and Reagents:
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Reagent
Molar Mass ( g/mol
)

Quantity (mol)
Mass (g) or Volume
(L)

Diethyl 1-

(cyanomethyl)cyclohe

xane-1,4-

dicarboxylate

339.41 1.0 339.4 g

Raney Nickel (50%

slurry in water)
- - ~34 g

Hydrogen gas 2.02 Excess High pressure

Ethanol (anhydrous) 46.07 - 3.0 L

Celite® - - As needed

Procedure:

In a high-pressure hydrogenation reactor, suspend diethyl 1-(cyanomethyl)cyclohexane-1,4-

dicarboxylate and Raney Nickel in anhydrous ethanol.

Pressurize the reactor with hydrogen gas (50-100 atm) and heat to 80-100 °C with vigorous

stirring.

Maintain the reaction under these conditions for 24-48 hours, monitoring hydrogen uptake.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst.

Wash the pad with ethanol.

Concentrate the filtrate under reduced pressure to yield the crude 5-azaspiro[3.5]nonane-

2,8-dione.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexanes).
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Part 3: Synthesis of 5-Methyl-5-azaspiro[3.5]nonan-8-
one
The final step is the N-methylation of the spirocyclic dione followed by selective reduction or

hydrolysis and decarboxylation to yield the target mono-ketone. A more direct approach is the

Eschweiler-Clarke reaction.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity (mol)
Mass (g) or Volume
(L)

5-

Azaspiro[3.5]nonane-

2,8-dione

167.19 1.0 167.2 g

Formaldehyde (37%

aqueous solution)
30.03 2.2 178 mL

Formic acid (98-

100%)
46.03 2.2 101 mL

Sodium bicarbonate

(saturated solution)
84.01 - As needed

Dichloromethane 84.93 - 2.0 L

Anhydrous sodium

sulfate
142.04 - As needed

Procedure:

To a solution of 5-Azaspiro[3.5]nonane-2,8-dione in formic acid, add formaldehyde solution

at room temperature.

Heat the reaction mixture to 100 °C and maintain for 4-6 hours. Carbon dioxide evolution

should be observed.

Monitor the reaction by TLC until the starting material is consumed.
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Cool the reaction mixture to room temperature and carefully neutralize by pouring it onto a

mixture of ice and saturated sodium bicarbonate solution.

Extract the aqueous layer with dichloromethane (3 x 500 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure to obtain the crude 5-Methyl-5-
azaspiro[3.5]nonan-8-one.

Purify the crude product by flash column chromatography on silica gel (eluent: ethyl

acetate/hexanes gradient) to afford the pure product.

Visualization of the Synthetic Workflow
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Diethyl 1-(cyanomethyl)cyclohexane-
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Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Process Optimization and Scale-Up Considerations
Reagent Sourcing: All proposed reagents are commercially available in bulk, which is crucial

for large-scale synthesis.

Safety: The use of high-pressure hydrogen requires a specialized and certified reactor and

adherence to strict safety protocols. Raney Nickel is pyrophoric when dry and must be

handled with care. The Eschweiler-Clarke reaction produces carbon dioxide, so adequate

ventilation is necessary.
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Reaction Monitoring: For large-scale batches, in-process controls using techniques like

HPLC are recommended over TLC for more accurate monitoring of reaction completion.

Purification: While vacuum distillation and flash chromatography are described, for kilogram-

scale production, crystallization is the preferred method of purification due to its cost-

effectiveness and scalability. Solvent screening for an efficient crystallization of the final

product and intermediates is highly recommended.

Waste Management: The synthesis generates both organic and aqueous waste streams that

must be disposed of in accordance with local regulations.

Conclusion
This application note provides a detailed and plausible protocol for the scale-up synthesis of 5-
Methyl-5-azaspiro[3.5]nonan-8-one. By leveraging established chemical transformations, this

guide offers a solid foundation for researchers and drug development professionals to produce

this valuable azaspirocyclic scaffold for further investigation and application in medicinal

chemistry. The proposed route is designed with scalability in mind, utilizing readily available

reagents and considering practical aspects of large-scale production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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